Cas no 54364-30-6 (4,6-dimethyl-2-sulfanylpyridine-3-carboxylic acid)

• Product Name: 4,6-dimethyl-2-sulfanylpyridine-3-carboxylic acid
• CAS No: 54364-30-6
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 384893
• PubChem ID: 7130869
• Update Time: 2025-05-23

4,6-dimethyl-2-sulfanylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1,2-dihydro-4,6-dimethyl-2-thioxo-
• 2-MERCAPTO-4,6-DIMETHYLNICOTINIC ACID
• 4,6-dimethyl-2-sulfanylidene-1H-pyridine-3-carboxylic acid
• 4,6-dimethyl-2-sulfanylpyridine-3-carboxylic acid
• 54364-30-6
• CS-0234663
• EN300-14531
• F2113-0114
• SCHEMBL11732815
• AKOS009028995
• HMS1784E05
• 2-MERCAPTO-4,6-DIMETHYLNICOTINICACID
• DTXSID60427875

• Inchi： 1S/C8H9NO2S/c1-4-3-5(2)9-7(12)6(4)8(10)11/h3H,1-2H3,(H,9,12)(H,10,11)
• InChI Key： ZBGCJKMWDWJDAE-UHFFFAOYSA-N
• SMILES： S=C1C(C(=O)O)=C(C)C=C(C)N1

Computed Properties

• Exact Mass: 181.01981
• Monoisotopic Mass: 181.019749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 258.1°C at 760 mmHg
• Flash Point: 109.9°C
• PSA: 58.48
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4,6-dimethyl-2-sulfanylpyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,6-dimethyl-2-sulfanylpyridine-3-carboxylic acid

4,6-Dimethyl-2-Sulfanylpyridine-3-Carboxylic Acid: A Comprehensive Overview

CAS No. 54364-30-6, commonly referred to as 4,6-dimethyl-2-sulfanylpyridine-3-carboxylic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with methyl groups at positions 4 and 6, a sulfanyl group at position 2, and a carboxylic acid group at position 3. These substituents contribute to its distinct chemical behavior and biological activity.

The synthesis of 4,6-dimethyl-2-sulfanylpyridine-3-carboxylic acid involves a series of well-established organic reactions, including nucleophilic aromatic substitution and oxidation processes. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more feasible for large-scale production. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

In terms of biological activity, 4,6-dimethyl-2-sulfanylpyridine-3-carboxylic acid has shown promising results in various in vitro assays. It exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The structural versatility of CAS No. 54364-30-6 allows for further functionalization, enabling the exploration of its derivatives for diverse applications. For instance, researchers have investigated the incorporation of this compound into polymer matrices for drug delivery systems. The sulfanyl group's reactivity has been exploited to create covalent bonds with biodegradable polymers, enhancing drug stability and controlled release profiles.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 4,6-dimethyl-2-sulfanylpyridine-3-carboxylic acid. Quantum mechanical calculations have revealed that the carboxylic acid group plays a critical role in hydrogen bonding networks, which are essential for its bioavailability and pharmacokinetic properties. Furthermore, molecular docking studies have demonstrated potential binding affinities with several therapeutic targets, paving the way for future drug design efforts.

In conclusion, CAS No. 54364-30-6, or 4,6-dimethyl-2-sulfanylpyridine-3-carboxylic acid, represents a valuable compound with multifaceted applications in medicinal chemistry. Its unique structure and biological properties make it a compelling candidate for further research and development in the pharmaceutical industry.